Cas no 1269839-26-0 (1-(3,4-Dihydroxyphenyl)- 7-(4-hydroxyphenyl)heptane-3,5-diyl diacetate)

• Product Name: 1-(3,4-Dihydroxyphenyl)- 7-(4-hydroxyphenyl)heptane-3,5-diyl diacetate
• CAS No: 1269839-26-0
• MF: C₂₃H₂₈O₇
• MW: 416.464227676392
• CID: 1080594
• PubChem ID: 54577121
• Update Time: 2025-07-15

1-(3,4-Dihydroxyphenyl)- 7-(4-hydroxyphenyl)heptane-3,5-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dihydroxyphenyl)- 7-(4-hydroxyphenyl)heptane-3,5-diyl diacetate
• 1-(3,4-Dihydroxyphenyl)- 7-(4-hydroxyphenyl)heptane-3,5-diyl diacetate
• 1-(3,4-Dihydroxyphenyl)-7-(4-hy
• 1-(3,4-Dihydroxyphenyl)- 7-(4-hy
• (3r,5r)-3,5-diacetoxy-1-(3,4-dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane
• CHEMBL1824575
• FS-8760
• 1269839-26-0
• AKOS032962623
• 1,2-Benzenediol, 4-[(3R,5R)-3,5-bis(acetyloxy)-7-(4-hydroxyphenyl)heptyl]-
• AKOS025288814
• [5-acetyloxy-7-(3,4-dihydroxyphenyl)-1-(4-hydroxyphenyl)heptan-3-yl] acetate
• 934959-72-5
• 1-(3?4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane-3?5-diyl diacetate
• DA-48958
• 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diyldiacetate
• 5-(acetyloxy)-7-(3,4-dihydroxyphenyl)-1-(4-hydroxyphenyl)heptan-3-yl acetate
• 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diyl diacetate

• Inchi： 1S/C23H28O7/c1-15(24)29-20(10-5-17-3-8-19(26)9-4-17)14-21(30-16(2)25)11-6-18-7-12-22(27)23(28)13-18/h3-4,7-9,12-13,20-21,26-28H,5-6,10-11,14H2,1-2H3
• InChI Key： PBCHINDGXDDCEA-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CCC1C=CC(=C(C=1)O)O)CC(CCC1C=CC(=CC=1)O)OC(C)=O

Computed Properties

• Exact Mass: 416.18400
• Monoisotopic Mass: 416.18350323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.244±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 608.9±55.0 °C at 760 mmHg
• Flash Point: 206.8±25.0 °C
• Solubility: Almost insoluble (0.035 g/l) (25 º C),
• PSA: 113.29000
• LogP: 3.62230
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

1-(3,4-Dihydroxyphenyl)- 7-(4-hydroxyphenyl)heptane-3,5-diyl diacetate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-(3,4-Dihydroxyphenyl)- 7-(4-hydroxyphenyl)heptane-3,5-diyl diacetate

Professional Introduction to 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diyl diacetate (CAS No. 1269839-26-0)

The compound 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diyl diacetate, identified by the CAS number 1269839-26-0, represents a structurally intricate molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular framework combines hydroxylated aromatic rings with a heptane backbone esterified at the 3 and 5 positions, presenting a unique combination of functional groups that may contribute to its biological activity and synthetic utility.

Recent advancements in medicinal chemistry have highlighted the importance of polyphenolic derivatives in drug discovery due to their ability to interact with multiple biological targets. The presence of two hydroxyl groups on both aromatic rings in this compound suggests potential for hydrogen bonding interactions, which are crucial for enzyme inhibition and receptor binding. This structural feature aligns with the growing interest in natural product-inspired scaffolds that exhibit high specificity and low toxicity.

The heptane-3,5-diyl diacetate moiety introduces a flexible alkyl chain that can modulate the compound's solubility and pharmacokinetic properties. Such modifications are often employed to enhance oral bioavailability and tissue distribution, key considerations in the development of therapeutic agents. The dual esterification at the 3 and 5 positions not only stabilizes the molecule but also provides additional sites for chemical derivatization, enabling the synthesis of analogues with tailored biological profiles.

In the context of contemporary research, this compound has garnered attention for its potential role as a precursor in the synthesis of more complex bioactive molecules. The 3,4-dihydroxyphenyl and 4-hydroxyphenyl substituents are reminiscent of resveratrol derivatives, which have been extensively studied for their antioxidant and anti-inflammatory properties. While direct biological evaluation of this specific compound is limited in the literature, its structural similarity to known pharmacophores suggests it may exhibit comparable or novel activities.

The synthesis of such polyfunctionalized compounds often poses significant challenges due to regioselectivity and stereoselectivity concerns. However, modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it increasingly feasible to construct complex molecular architectures with high precision. The utility of this compound as an intermediate could thus be expanded through innovative synthetic strategies that leverage these advanced techniques.

From a computational chemistry perspective, molecular modeling studies could provide valuable insights into the interactions between this compound and potential biological targets. The hydroxyl groups' ability to form hydrogen bonds with amide or carbonyl moieties in proteins or nucleic acids could be exploited for designing targeted therapies. Additionally, the flexible heptane chain may allow for conformational adjustments that optimize binding affinity.

The growing emphasis on green chemistry principles has also influenced the development of synthetic routes for complex molecules like this one. Catalytic processes that minimize waste generation and energy consumption are increasingly preferred in industrial applications. Therefore, exploring solvent-free reactions or using recyclable catalysts during the preparation of 1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diyl diacetate could enhance its sustainability profile.

Future research directions may include exploring derivative libraries derived from this core structure through selective functionalization or modification of the alkyl chain. Such derivatives could be screened for activity against a range of therapeutic targets, including enzymes involved in metabolic pathways or receptors implicated in neurological disorders. The dual hydroxylated aromatic system offers a rich palette for diversification while maintaining structural integrity.

In summary,1-(3,4-Dihydroxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diyl diacetate (CAS No. 1269839-26-0) represents a promising candidate for further investigation in pharmaceutical chemistry. Its unique structural features—combining polyhydroxylated aromatic rings with an esterified heptane backbone—position it as a versatile scaffold for drug discovery and synthetic applications. As research continues to uncover new methodologies for molecular construction and target engagement,this compound is likely to play an increasingly important role in advancing therapeutic innovation.